Cas no 2171187-63-4 ((2R)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-methylbutanoic acid)

• Product Name: (2R)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-methylbutanoic acid
• CAS No: 2171187-63-4
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6223346
• PubChem ID: 165766160
• Update Time: 2025-10-29

(2R)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-methylbutanoic acid
• EN300-1525305
• 2171187-63-4
• (2R)-2-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanamido]-3-methylbutanoic acid

• Inchi： 1S/C28H36N2O5/c1-19(2)26(27(32)33)30-25(31)16-6-4-3-5-11-17-29-28(34)35-18-24-22-14-9-7-12-20(22)21-13-8-10-15-23(21)24/h7-10,12-15,19,24,26H,3-6,11,16-18H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t26-/m1/s1
• InChI Key： DPWIPTXVYLQLIT-AREMUKBSSA-N
• SMILES： O(C(NCCCCCCCC(N[C@@H](C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-methylbutanoic acid

Professional Introduction of Compound with CAS No. 2171187-63-4 and Product Name: (2R)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-methylbutanoic acid

Compound with the CAS number 2171187-63-4 and the product name (2R)-2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-3-methylbutanoic acid represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The intricate arrangement of functional groups, including the (9H-fluoren-9-yl)methoxycarbonyl moiety and the octanamido backbone, suggests a multifaceted role in biological interactions and pharmacological mechanisms.

The (2R)-configuration of the compound is particularly noteworthy, as stereochemistry plays a crucial role in determining the efficacy and safety of pharmaceutical agents. The presence of the fluorenyl group, a well-known scaffold in medicinal chemistry, enhances the compound's solubility and bioavailability while providing a stable aromatic core for further derivatization. This structural feature aligns with current trends in drug design, where optimizing molecular properties is essential for achieving desired pharmacokinetic profiles.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The octanamido moiety in this compound is particularly relevant in this context, as it has been shown to interact with various enzymes and receptors involved in these pathways. Preclinical studies have indicated that derivatives of this class exhibit promising activities as inhibitors or modulators of key therapeutic targets.

The methylbutanoic acid component of the compound contributes to its overall physicochemical properties, influencing factors such as lipophilicity and metabolic stability. These properties are critical for determining how the compound behaves within the body, including its absorption, distribution, metabolism, and excretion (ADME) profiles. By carefully balancing these attributes, researchers aim to maximize therapeutic efficacy while minimizing adverse effects.

One of the most exciting aspects of this compound is its potential application in targeted therapy. The fluoren-9-ylmethoxycarbonyl group serves as a handle for further functionalization, allowing chemists to attach additional moieties that can enhance specific biological activities. For instance, linking this group to antibodies or other biomolecules could lead to the development of novel conjugates with improved targeting capabilities. Such strategies are at the forefront of modern drug discovery efforts.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling techniques have been employed to predict how it interacts with biological targets at the atomic level. These simulations have provided valuable insights into the compound's binding affinity and mechanism of action, guiding researchers in optimizing its structure for better performance.

The synthesis of this compound presents unique challenges due to its complex architecture. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the intricate framework of this compound. These advancements have not only improved yield but also enhanced purity, making it more suitable for preclinical and clinical investigations.

Evaluation of this compound's pharmacological properties has revealed intriguing results that warrant further exploration. In vitro assays have demonstrated its ability to modulate key signaling pathways associated with disease progression. For example, studies have shown that it can inhibit enzymes involved in inflammation or block receptors overexpressed in cancer cells. These findings are particularly promising for developing treatments that address unmet medical needs.

The potential therapeutic applications extend beyond oncology and inflammation-related disorders. Preliminary research suggests that this compound may also have neuroprotective effects, making it a candidate for treating neurodegenerative conditions such as Alzheimer's disease or Parkinson's disease. The ability to cross the blood-brain barrier is a critical factor in such applications, and preliminary data indicate that modifications to this molecule could enhance its permeability.

Regulatory considerations are also an important aspect of bringing this compound into clinical use. Compliance with guidelines set forth by agencies such as the FDA and EMA is essential for ensuring safety and efficacy before human testing can begin. Researchers are currently working on gathering comprehensive data to support regulatory submissions, including toxicology studies and pharmacokinetic assessments.

The future prospects for this compound are bright, driven by ongoing research efforts aimed at refining its properties and expanding its therapeutic potential. Collaborative initiatives between academic institutions and pharmaceutical companies are likely to accelerate progress by combining expertise from different disciplines. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly vital role in addressing complex diseases.